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Compound of Interest

Compound Name: 2-Ethylanthracene

Cat. No.: B1630459

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data, handling
precautions, and toxicological profile of 2-Ethylanthracene. The information is intended to
support researchers, scientists, and professionals in the field of drug development in the safe
handling and use of this compound.

Chemical and Physical Properties

2-Ethylanthracene is a polycyclic aromatic hydrocarbon (PAH) with the molecular formula
CieH14.[1][2] It typically appears as a yellow to brown powder.[1] A summary of its key physical
and chemical properties is presented in Table 1.
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Property Value Reference
Molecular Weight 206.28 g/mol [1112]
Appearance Yellow to brown powder [1]
Melting Point 152-153 °C [2]
o Santa Cruz Biotechnology
Vapor Pressure Negligible
SDS
. ] ] Santa Cruz Biotechnology
Solubility Does not mix well with water

SDS

Octanol-Water Partition £ g5
Coefficient (log P) '

[3]

Hazard Identification and Classification

2-Ethylanthracene is classified as a hazardous substance. The primary hazards associated

with this compound are serious eye damage and high toxicity to aquatic life with long-lasting

effects.[1][3]

GHS Hazard Classification:

Hazard Class Category

Hazard Statement

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye

damage

Hazardous to the aquatic

environment, acute hazard

H400: Very toxic to aquatic life

Hazardous to the aquatic

environment, chronic hazard

H410: Very toxic to aquatic life

with long lasting effects

(Source: ECHA C&L Inventory)[1]

Toxicological Data
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While specific experimental data for some toxicological endpoints of 2-Ethylanthracene is
limited in publicly available literature, the following information has been compiled from safety
data sheets and available toxicological data for similar compounds.

Acute Toxicity

o Oral: No significant acute toxicological data has been identified in literature searches. The
substance is not classified as harmful by ingestion based on the lack of corroborating animal
or human evidence. However, it may still be damaging to health, especially in individuals with
pre-existing organ damage.[4]

o Dermal: No significant acute toxicological data has been identified. It is not thought to
produce adverse health effects or skin irritation following contact, based on animal models.

[4]

 Inhalation: No significant acute toxicological data has been identified. It is not thought to
produce adverse health effects or irritation of the respiratory tract based on animal models.

[4]

Skin and Eye Irritation

o Skin Irritation: Based on available information, 2-Ethylanthracene is not classified as a skin
irritant.[3] However, good hygiene practices should always be followed to minimize skin
contact.[4]

o Eye Irritation: 2-Ethylanthracene is classified as causing serious eye damage.[1][3] Direct
contact can cause severe and potentially irreversible damage.

Carcinogenicity and Mutagenicity

There is limited evidence of a carcinogenic effect, and not enough data is available to make a
definitive assessment.[4] Similarly, there is insufficient data to classify 2-Ethylanthracene as a
mutagen.

Ecotoxicity

2-Ethylanthracene is classified as very toxic to aquatic life with long-lasting effects.[1][3][4] It is
a marine pollutant.[4] Care must be taken to prevent its release into the environment.
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Handling and Storage Precautions

Proper handling and storage procedures are critical to ensure the safety of personnel and the
environment.

Personal Protective Equipment (PPE)

Arisk assessment should be conducted to determine the appropriate level of PPE required for
the specific handling procedures. The following are general recommendations:

Protection Type Specification

Eye/Face Protection Chemical safety goggles or face shield.

) ] Chemical-resistant gloves (e.g., PVC), lab coat,
Skin Protection
and safety footwear.

Use in a well-ventilated area. If dust is
Respiratory Protection generated, a NIOSH-approved respirator may

be necessary.

Safe Handling Practices

» Avoid all personal contact, including inhalation of dust.[4]
e Use in a well-ventilated area.

e Do not eat, drink, or smoke in work areas.

» Wash hands thoroughly after handling.

o Keep containers securely sealed when not in use.

» Avoid physical damage to containers.

Storage Conditions

o Store in a cool, dry, well-ventilated area.

» Keep away from incompatible materials, such as oxidizing agents.[4]
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« Store in a tightly closed, labeled container.

Emergency Procedures
First Aid Measures

First Aid Action

Rinse mouth.
Do NOT induce vomiting.

' Seek medical attention.
Ingestion

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.
IMMEDIATELY call a POISON CENTER or doctor.

Exposure Route

Eye Contact

Skin Contact Wash with soap and water.
Seek medical attention if irritation occurs.

Inhalation Move to fresh air.
Seek medical attention if irritation persists.

Click to download full resolution via product page

Caption: First aid procedures for 2-Ethylanthracene exposure.

Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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